Cas no 1327528-98-2 (methyl 4-({3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)benzoate)

• Product Name: methyl 4-({3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)benzoate
• CAS No: 1327528-98-2
• MF: C₁₇H₁₅N₅O₅S
• MW: 401.396501779556
• CID: 6175956
• PubChem ID: 49745238
• Update Time: 2025-06-30

methyl 4-({3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)benzoate
• AKOS024530572
• VU0530782-1
• methyl 4-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]sulfonylbenzoate
• methyl 4-((3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)sulfonyl)benzoate
• methyl 4-({3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}sulfonyl)benzoate
• F6064-0578
• 1327528-98-2

• Inchi： 1S/C17H15N5O5S/c1-26-17(23)11-3-5-13(6-4-11)28(24,25)22-9-12(10-22)16-20-15(21-27-16)14-18-7-2-8-19-14/h2-8,12H,9-10H2,1H3
• InChI Key： QCLPHEPBZIMRNC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(N1CC(C2=NC(C3N=CC=CN=3)=NO2)C1)(=O)=O

Computed Properties

• Exact Mass: 401.07938977g/mol
• Monoisotopic Mass: 401.07938977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 137Ų

Additional information on methyl 4-({3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)benzoate

Compound CAS No. 1327528-98-2: Methyl 4-{[3-(Pyrimidin-2-Yl)-1,2,4-Oxadiazol-5-Yl]Azetidin-1-Yl}Sulfonylbenzoate

The compound with CAS No. 1327528-98-2, named methyl 4-{[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-y l}sulfonylbenzoate, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which includes a methyl benzoate group attached to a sulfonyl group. The sulfonyl group is further connected to an azetidine ring, which itself is substituted with a 1,2,4-oxadiazole moiety bearing a pyrimidine substituent. This intricate architecture suggests potential applications in the development of novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds like methyl 4-{[3-(pyrimidin-2-y l)-1,2,4 oxadiazol 5 y l]azetidine 1 y l}sulfonylbenzoate in targeting various biological pathways. The presence of pyrimidine and oxadiazole rings within the molecule provides a platform for potential interactions with key enzymes and receptors involved in diseases such as cancer and inflammation. For instance, research has shown that compounds with similar structural features can modulate kinase activity or act as inhibitors of specific enzymes associated with pathological processes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Key steps include the preparation of the azetidine ring and its subsequent functionalization with the sulfonyl group. The integration of the pyrimidine and oxadiazole moieties into the structure further enhances the molecule's complexity and potential bioactivity. These synthetic strategies are aligned with current trends in organic synthesis that emphasize modular approaches and high-yielding reactions.

In terms of biological evaluation, preliminary assays have demonstrated that methyl 4-{[3-(pyrimidin 2 y l)-1,2,4 oxadiazol 5 y l]azetidine 1 y l}sulfonylbenzoate exhibits promising activity against certain cancer cell lines. This suggests that the compound may have anti-proliferative properties that could be exploited in oncology research. Furthermore, its ability to inhibit specific signaling pathways involved in inflammation indicates potential applications in treating chronic inflammatory diseases.

The structural versatility of this compound also makes it an attractive candidate for further modification and optimization. Researchers are exploring various substitution patterns on the pyrimidine and oxadiazole rings to enhance bioavailability and improve pharmacokinetic profiles. Such efforts are crucial for translating laboratory findings into clinically relevant treatments.

In conclusion, CAS No. 1327528 98 2 represents a significant advancement in the design of bioactive molecules with potential therapeutic applications. Its unique structure and promising biological activity underscore its importance as a lead compound in drug discovery programs targeting complex diseases such as cancer and inflammation.